N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C22H32N2O3/c1-15(2)13-24-18-11-10-17(23-20(25)16-8-6-5-7-9-16)12-19(18)27-14-22(3,4)21(24)26/h10-12,15-16H,5-9,13-14H2,1-4H3,(H,23,25)
• InChI Key: QPOXPEGUYOVPLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)C3CCCCC3)OCC(C1=O)(C)C
• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C22H32N2O3 and its molecular weight is 372.509. The purity is usually 95%.
BenchChem offers high-quality N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methodologies and Chemical Transformations

Research in organic chemistry often explores the synthesis and transformation of complex chemical structures, aiming to develop novel compounds with potential applications in various fields, including pharmaceuticals and materials science. For instance, studies have described the synthesis of spiro compounds, triazoles, and oxazepines through various chemical reactions, indicating a rich area of research in developing new synthetic methodologies and understanding the mechanisms behind these transformations (L. Martin et al., 1981), (A. Lévai, et al., 2002).

Novel Compounds with Biological Activity

Another major area of research involves the design and synthesis of novel compounds followed by the evaluation of their biological activities. Compounds like dibenzoazepines and their hybrids have been studied for anti-cancer activities, highlighting the ongoing efforts to discover new therapeutic agents with enhanced efficacy and selectivity. Research on novel benzodiazepinooxazoles and isoxazoline derivatives tethered to dibenzoazepine frameworks, for example, has revealed potential anti-inflammatory and analgesic properties, suggesting the importance of structural innovation in medicinal chemistry (M. P. Sadashiva et al., 2012).

Application in Polymer Science

Research extends beyond medicinal applications, touching on areas such as polymer science. The development of latent catalysts for polymer synthesis, as well as the exploration of novel polymeric materials for sustained release applications, exemplifies the interdisciplinary nature of chemical research. Studies on spirocyclic parabanic acid derivatives as latent catalysts in polymerizing epoxide resins illustrate the application of organic chemistry in materials science, opening pathways for the creation of novel materials with specific properties (H. -. Altmann et al., 2020).